Cas no 50549-39-8 (9H-Xanthene-2-carboxylic acid, 5,7-bis[1-(acetyloxy)ethyl]-9-oxo-)
50549-39-8 structure
Product Name:9H-Xanthene-2-carboxylic acid, 5,7-bis[1-(acetyloxy)ethyl]-9-oxo-
CAS No:50549-39-8
MF:C22H20O8
MW:412.389407157898
CID:364669
PubChem ID:21500707
Update Time:2025-04-19
9H-Xanthene-2-carboxylic acid, 5,7-bis[1-(acetyloxy)ethyl]-9-oxo- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthene-2-carboxylic acid, 5,7-bis[1-(acetyloxy)ethyl]-9-oxo-
- 5,7-bis(1-acetyloxyethyl)-9-oxoxanthene-2-carboxylic acid
- 5,7-BIS[1-(ACETYLOXY)ETHYL]-9-OXO-9H-XANTHENE-2-CARBOXYLIC ACID
- DTXSID20615059
- SCHEMBL11765558
- 50549-39-8
-
- Inchi: 1S/C22H20O8/c1-10(28-12(3)23)15-8-16(11(2)29-13(4)24)21-18(9-15)20(25)17-7-14(22(26)27)5-6-19(17)30-21/h5-11H,1-4H3,(H,26,27)
- InChI Key: HDIQNBMOOYYONB-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(=O)O)=CC=2C(C2=CC(C(C)OC(C)=O)=CC(C(C)OC(C)=O)=C12)=O
Computed Properties
- Exact Mass: 412.1158
- Monoisotopic Mass: 412.11581759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 116.2
9H-Xanthene-2-carboxylic acid, 5,7-bis[1-(acetyloxy)ethyl]-9-oxo- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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